4-(2-Fluorophenyl)piperazinyl 3-(1,1,2,2-tetrafluoroethoxy)phenyl ketone

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]methanone
• InChI: InChI=1S/C19H17F5N2O2/c20-15-6-1-2-7-16(15)25-8-10-26(11-9-25)17(27)13-4-3-5-14(12-13)28-19(23,24)18(21)22/h1-7,12,18H,8-11H2
• InChI Key: FESYZFLYVDBHRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC(=CC=C3)OC(C(F)F)(F)F
• Molecular Formula: C19H17F5N2O2
• Molecular Weight: 400.3 g/mol
• CAS No.: 1023803-86-2

Description

4-(2-Fluorophenyl)piperazinyl 3-(1,1,2,2-tetrafluoroethoxy)phenyl ketone is a chemical compound that has been of interest to researchers in the field of medicinal chemistry. This compound has shown potential in the treatment of various diseases, and its unique structure has led to several studies exploring its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

The synthesis of neuroleptic agents such as Fluspirilen and Penfluridol involves key intermediates closely related to the compound . These intermediates, featuring fluorophenyl and piperazine moieties, demonstrate the compound's relevance in the synthesis of pharmaceuticals with potential neuroleptic properties. The successful synthesis of these agents showcases the importance of such structures in medicinal chemistry, particularly for their application in psychiatric medication (Botteghi, Marchetti, Paganelli, & Persi-Paoli, 2001).

Material Science and Photophysical Properties

Compounds containing heteroaromatic aminoketones, including those with fluorophenyl and piperazinyl groups, have been studied for their solvatochromism and solid-state structures. These studies are crucial for understanding the interaction of such compounds with different solvents and their structural behavior, which can be applied in developing materials with specific optical properties. This research opens avenues for utilizing similar compounds in materials science, particularly in creating sensitive chemical sensors or molecular switches (El-Sayed, Walfort, Lang, Poppitz, & Spange, 2005).

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information. It’s always important to handle chemical compounds with appropriate safety precautions.

Future Directions

The future directions for research on this compound are not clear from the available information. It could potentially be of interest in various fields, including medicinal chemistry, due to its complex structure.